Cas no 1527946-98-0 (ethyl 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 1527946-98-0
• MF: C₁₂H₁₁F₂N₃O₂
• MW: 267.231449365616
• MDL: MFCD26721183
• CID: 5094613
• Update Time: 2026-03-02

ethyl 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(3,5-difluorophenyl)-, ethyl ester
• Ethyl 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carboxylate
• ethyl 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carboxylate

• MDL： MFCD26721183
• Inchi： 1S/C12H11F2N3O2/c1-2-19-12(18)10-6-16-17(11(10)15)9-4-7(13)3-8(14)5-9/h3-6H,2,15H2,1H3
• InChI Key： DBUPNKAKTQONOB-UHFFFAOYSA-N
• SMILES： N1(C2=CC(F)=CC(F)=C2)C(N)=C(C(OCC)=O)C=N1

Additional information on ethyl 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 5-Amino-1-(3,5-Difluorophenyl)-1H-Pyrazole-4-Carboxylate (CAS No. 1527946-98-0)

The compound ethyl 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carboxylate (CAS No. 1527946-98-0) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluorophenyl moiety and an ester functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the search for heterocyclic compounds like pyrazole derivatives has surged, driven by their applications in drug discovery. The 5-amino-1H-pyrazole core in this compound is particularly noteworthy, as it mimics natural pharmacophores found in FDA-approved drugs. Questions such as "How are pyrazole derivatives used in cancer research?" or "What are the synthetic routes for fluorinated pyrazoles?" frequently appear in scientific forums, highlighting the relevance of this chemical class.

The 3,5-difluorophenyl group in CAS 1527946-98-0 enhances the compound's metabolic stability and lipophilicity, critical properties for bioavailability optimization. This aligns with industry trends focusing on fluorinated building blocks for drug design, a topic often searched in connection with "fluorine in medicinal chemistry". Additionally, the ethyl carboxylate moiety offers flexibility for further derivatization, making it a valuable scaffold for combinatorial chemistry libraries.

From an industrial perspective, ethyl 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carboxylate is gaining attention in crop protection research. The agrochemical sector actively explores fluorinated heterocycles for developing next-generation pesticides with improved environmental profiles. Searches like "pyrazole-based agrochemicals 2024" reflect this emerging interest, positioning CAS 1527946-98-0 as a compound bridging pharmaceutical and agricultural innovations.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, techniques frequently queried as "how to analyze pyrazole derivatives". Its synthetic pathway often starts from 3,5-difluorophenylhydrazine, a detail important for researchers investigating "step-by-step pyrazole synthesis". The compound's melting point and solubility data are also critical parameters, commonly searched alongside "physicochemical properties of fluorinated pyrazoles".

Environmental and regulatory aspects of fluorinated organic compounds are another hot topic. While 1527946-98-0 itself isn't classified as hazardous, researchers often inquire about "green chemistry approaches for fluorinated intermediates" or "biodegradability of pyrazole derivatives". This reflects the chemical industry's shift toward sustainable practices, making such data points valuable for comprehensive compound profiles.

In conclusion, ethyl 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carboxylate represents a multifaceted research chemical with applications spanning drug discovery, material science, and agrochemical development. Its structural features respond to contemporary search trends like "fluorine in drug design" and "heterocyclic compound applications", while its synthetic versatility makes it a compelling subject for both academic and industrial investigations.